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An Application Note and Protocol for the Analytical Characterization of 1-Thiazol-2-yl-ethanol

Prepared by: Gemini, Senior Application Scientist

Introduction

1-Thiazol-2-yl-ethanol is a heterocyclic compound of significant interest in pharmaceutical and
chemical synthesis. Its structure, featuring a thiazole ring linked to an ethanol moiety, makes it
a valuable building block for the development of various therapeutic agents and specialty
chemicals.[1] Accurate and comprehensive characterization of this molecule is paramount to
ensure its identity, purity, and quality, which are critical aspects of drug development and
manufacturing.

This document provides a detailed guide for researchers, scientists, and drug development
professionals on the analytical methods for the thorough characterization of 1-Thiazol-2-yl-
ethanol. The protocols outlined herein are designed to be robust and self-validating, integrating
chromatographic and spectroscopic techniques to provide a complete analytical profile of the
compound.

Compound Profile
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Property Value Source
IUPAC Name 1-(1,3-Thiazol-2-yl)ethan-1-ol

Synonyms 1-(Thiazol-2-yl)ethanol

CAS Number 40982-30-7

Molecular Formula CsH7NOS

Molecular Weight 129.18 g/mol [2]
Boiling Point 200 °C at 760 mmHg

Flash Point 75 °C

Overall Analytical Workflow

The comprehensive characterization of 1-Thiazol-2-yl-ethanol involves a multi-technique
approach to confirm its structure, assess its purity, and identify any potential impurities. The
following workflow provides a logical sequence for this analysis.
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Figure 1: Comprehensive Analytical Workflow

Sample Preparation

1-Thiazol 2 y-ethanol Sample

Dissoive in Mobile Phase Analyze neat or as K pell

Purity & Quantification Structural Elucidation & Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2770130#analytical-methods-for-characterizing-1-
thiazol-2-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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